Cas no 1351616-43-7 (1-(5-Phenylisoxazol-3-yl)cyclopropanecarboxylic acid)

• Product Name: 1-(5-Phenylisoxazol-3-yl)cyclopropanecarboxylic acid
• CAS No: 1351616-43-7
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD20535525
• CID: 4695945
• PubChem ID: 71299802
• Update Time: 2023-08-15

1-(5-Phenylisoxazol-3-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenylisoxazol-3-yl)cyclopropanecarboxylic acid
• 1-(5-phenyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• 1-(5-Phenylisoxazol-3-yl)cyclopropanecarboxylic acid

• MDL： MFCD20535525
• Inchi： 1S/C13H11NO3/c15-12(16)13(6-7-13)11-8-10(17-14-11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)
• InChI Key： BLXNWPUGIMDNOC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C3C=CC=CC=3)ON=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 63.3